Cas no 154227-47-1 (4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione)
4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-thienyl)dihydro-2H-pyran-2,6(3H)-dione
- 4-thiophen-2-yloxane-2,6-dione
- 3-(2-thienyl)glutaric anhydride
- 4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione
-
- MDL: MFCD19348594
- Inchi: 1S/C9H8O3S/c10-8-4-6(5-9(11)12-8)7-2-1-3-13-7/h1-3,6H,4-5H2
- InChI Key: YVPSYJQZFMBWIU-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1CC(=O)OC(C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- XLogP3: 1
- Topological Polar Surface Area: 71.6
4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T239801-100mg |
4-(2-thienyl)dihydro-2h-pyran-2,6(3h)-dione |
154227-47-1 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | T239801-500mg |
4-(2-thienyl)dihydro-2h-pyran-2,6(3h)-dione |
154227-47-1 | 500mg |
$ 410.00 | 2022-06-03 | ||
| TRC | T239801-1g |
4-(2-thienyl)dihydro-2h-pyran-2,6(3h)-dione |
154227-47-1 | 1g |
$ 615.00 | 2022-06-03 | ||
| Enamine | EN300-237825-0.05g |
4-(thiophen-2-yl)oxane-2,6-dione |
154227-47-1 | 95% | 0.05g |
$319.0 | 2024-06-19 | |
| Enamine | EN300-237825-0.1g |
4-(thiophen-2-yl)oxane-2,6-dione |
154227-47-1 | 95% | 0.1g |
$476.0 | 2024-06-19 | |
| Enamine | EN300-237825-0.25g |
4-(thiophen-2-yl)oxane-2,6-dione |
154227-47-1 | 95% | 0.25g |
$679.0 | 2024-06-19 | |
| Enamine | EN300-237825-0.5g |
4-(thiophen-2-yl)oxane-2,6-dione |
154227-47-1 | 95% | 0.5g |
$1069.0 | 2024-06-19 | |
| Enamine | EN300-237825-1.0g |
4-(thiophen-2-yl)oxane-2,6-dione |
154227-47-1 | 95% | 1.0g |
$1371.0 | 2024-06-19 | |
| Enamine | EN300-237825-2.5g |
4-(thiophen-2-yl)oxane-2,6-dione |
154227-47-1 | 95% | 2.5g |
$2688.0 | 2024-06-19 | |
| Enamine | EN300-237825-5.0g |
4-(thiophen-2-yl)oxane-2,6-dione |
154227-47-1 | 95% | 5.0g |
$3977.0 | 2024-06-19 |
4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione
Chemical Profile of 4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione (CAS No. 154227-47-1)
4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione, identified by its Chemical Abstracts Service (CAS) number 154227-47-1, is a heterocyclic compound with significant potential in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a fused dihydropyranone core linked to a thiophene moiety, has garnered attention due to its structural versatility and biological activity. The unique arrangement of oxygen and sulfur atoms in its framework suggests possible roles in enzyme inhibition, redox signaling, and molecular recognition processes, making it a subject of extensive interest in drug discovery.
The structural motif of 4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione encompasses a dihydropyranone ring system appended with a thiophene ring at the 4-position. This configuration introduces both hydrophobic and hydrophilic interactions, which can modulate its solubility and binding affinity to biological targets. The presence of two carbonyl groups at the 2- and 6-positions enhances its reactivity, enabling diverse functionalization strategies that are pivotal for developing novel therapeutic agents.
Recent advancements in computational chemistry have highlighted the importance of 4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione as a scaffold for designing bioactive molecules. Molecular docking studies have demonstrated its potential to interact with various protein targets, including kinases and transcription factors involved in inflammatory pathways. The thiophene ring, known for its ability to engage in π-stacking interactions, may facilitate binding to aromatic residues in protein active sites, while the dihydropyranone core could stabilize the compound’s bioactive conformation.
In the realm of medicinal chemistry, derivatives of 4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione have been explored for their anti-inflammatory and antioxidant properties. For instance, modifications at the 5-position of the thiophene ring have been shown to enhance binding affinity to cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, the dihydropyranone moiety has been implicated in radical scavenging activities, owing to its ability to undergo single-electron transfer (SET) reactions.
The synthesis of 4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Key steps include cyclization reactions to form the dihydropyranone ring and condensation processes to introduce the carbonyl groups. Advances in green chemistry have led to the development of more sustainable synthetic routes, such as catalytic methods that minimize waste and energy consumption.
Biological evaluations of 4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione have revealed promising activities in preclinical models. Studies indicate that certain derivatives exhibit inhibitory effects on enzymes linked to metabolic disorders and neurodegenerative diseases. The compound’s ability to cross the blood-brain barrier has also been investigated, suggesting potential applications in central nervous system (CNS) therapeutics. Further research is warranted to elucidate its mechanism of action and optimize its pharmacokinetic profile.
The integration of 4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione into drug development pipelines aligns with current trends toward structure-based drug design and high-throughput screening (HTS). Its molecular framework provides a rich platform for generating libraries of diverse analogs that can be rapidly screened for biological activity. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.
Future directions in the study of 4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione may include exploring its role in epigenetic modulation and post-translational modifications. The compound’s structural features could enable interactions with histone deacetylases (HDACs) or other epigenetic enzymes, which are implicated in various diseases. Additionally, photopharmacological approaches could be employed to enhance its therapeutic efficacy by leveraging light-induced conformational changes.
In conclusion,4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione (CAS No. 154227-47-1) represents a compelling scaffold for medicinal chemistry innovation. Its unique structural attributes offer opportunities for developing novel therapeutics across multiple disease areas. As research progresses,this compound is poised to play a significant role in advancing our understanding of molecular interactions and drug design strategies.
154227-47-1 (4-(2-Thienyl)dihydro-2H-pyran-2,6(3H)-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)